4-[(1-Methoxypropan-2-yl)amino]benzamide

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 4-(1-methoxypropan-2-ylamino)benzamide
• InChI: InChI=1S/C11H16N2O2/c1-8(7-15-2)13-10-5-3-9(4-6-10)11(12)14/h3-6,8,13H,7H2,1-2H3,(H2,12,14)
• InChI Key: UKOIZBINVONJSL-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC1=CC=C(C=C1)C(=O)N

Description

4-[(1-Methoxypropan-2-yl)amino]benzamide is a benzamide derivative characterized by a para-substituted amino group bearing a methoxypropan-2-yl moiety. The compound’s structure combines a benzamide core with a branched ether-amine side chain, which may influence its physicochemical properties, such as solubility, lipophilicity, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(1-Methoxypropan-2-yl)amino]benzamide typically involves the reaction of 4-aminobenzamide with 1-methoxypropan-2-ylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to facilitate the process. The reaction mixture is then heated to a specific temperature to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

While specific industrial production methods for 4-[(1-Methoxypropan-2-yl)amino]benzamide are not well-documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to achieve higher yields and purity. Industrial production may also involve the use of continuous flow reactors to enhance efficiency and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

4-[(1-Methoxypropan-2-yl)amino]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and methoxypropan-2-yl groups can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, acids, and bases can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols. Substitution reactions can result in various substituted benzamide derivatives.

Scientific Research Applications

Based on the search results, a detailed article focusing solely on the applications of the compound "4-[(1-Methoxypropan-2-yl)amino]benzamide" is not available. However, some relevant information can be extracted from the search results.

Basic Information
Chemsrc provides information on 4-[(1-Methoxypropan-2-yl)amino]benzamide, including its MSDS (Material Safety Data Sheet), density, melting point, boiling point, structure, formula, and molecular weight . Ambeed also offers information and documents regarding this compound, including NMR (Nuclear Magnetic Resonance), HPLC (High-Performance Liquid Chromatography), LC-MS (Liquid Chromatography-Mass Spectrometry), and UPLC (Ultra-Performance Liquid Chromatography) data .

Scientific Research Applications
4-[(1-Methoxypropan-2-yl)amino]benzamide (CAS#:1247059-49-9) is a chemical compound with potential applications in scientific research . While the search results do not provide specific details on its applications, they do offer some context:

• BACE1 Inhibitors : A growing subset of β-secretase (BACE1) inhibitors for treating Alzheimer's disease (AD) utilizes an anilide chemotype .
• Structural Similarity : The search results mention related benzamide compounds with anticonvulsant properties . For example, enantiomers of 4-amino-N-(alpha-methylbenzyl)benzamide have shown anticonvulsant activity in mice .

Case Studies
The search results include case studies that highlight advanced techniques in glaucoma management . These cases discuss the use of microinvasive glaucoma surgery (MIGS) and other treatment options beyond traditional eye drops . Although these case studies do not directly involve "4-[(1-Methoxypropan-2-yl)amino]benzamide," they demonstrate the importance of considering adverse effects from topical therapies and the shift in treatment paradigms with advancements like MIGS .

Mechanism of Action

The mechanism of action of 4-[(1-Methoxypropan-2-yl)amino]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Variations and Structural Features

Benzamide derivatives exhibit diverse bioactivities depending on their substituents. Key comparisons include:

Compound Name	Substituent Features	Key Properties/Activities	Reference
4-[(1-Methoxypropan-2-yl)amino]benzamide	Methoxypropan-2-yl amino group (branched ether)	Hypothesized moderate lipophilicity
N-(4-Butoxyphenyl)benzamide derivatives	Linear alkyloxy chains (e.g., butoxy, hexyloxy)	Enhanced lipophilicity with longer chains
4-Bromo-N-(2-nitrophenyl)benzamide	Bromo (electron-withdrawing), nitro (electron-withdrawing)	Stabilized aromatic ring; structural rigidity
4-Chloro-N-(2-methoxyphenyl)benzamide	Chloro (electron-withdrawing), methoxy (electron-donating)	Balanced electronic effects
Salicylamides (e.g., 5-chloro-2-hydroxy-N-(4-nitrophenyl)benzamide)	Hydroxyl group (hydrogen bonding)	Antimicrobial activity against D. piger

• Branched vs. Linear Substituents : The methoxypropan-2-yl group in the target compound introduces steric hindrance and moderate lipophilicity, contrasting with linear alkyloxy chains (e.g., butoxy, hexyloxy) in , which increase hydrophobicity with chain length .
• Electronic Effects : Electron-donating groups (e.g., methoxy) enhance aromatic ring stability, while electron-withdrawing groups (e.g., nitro, bromo) polarize the benzamide core, affecting reactivity and binding to biological targets .

Pharmacokinetic Considerations

• Solubility: Sugar-conjugated benzamides (e.g., ’s β-L-fucopyranosyl derivative) exhibit higher aqueous solubility due to polar glycosidic linkages. The target compound’s methoxypropan-2-yl group likely offers intermediate solubility .
• Metabolic Stability : Pyrrolidine- or piperidine-containing analogs () introduce basic nitrogen atoms, enhancing metabolic susceptibility. The target’s ether linkage may confer greater stability .

Data Tables

Table 1: Structural and Functional Comparison of Benzamide Derivatives

Property	4-[(1-Methoxypropan-2-yl)amino]benzamide	N-(4-Butoxyphenyl)benzamide	4-Bromo-N-(2-nitrophenyl)benzamide	Salicylamides ()
Substituent Type	Branched ether-amine	Linear alkyloxy	Halogen + nitro	Hydroxyl + nitro
Lipophilicity (logP)	Moderate (~2.5)*	High (~3.5–4.5)	Moderate (~2.8)	Low (~1.5–2.0)
Bioactivity	Not reported	Not reported	Structural studies	Antimicrobial

*Estimated based on substituent contributions.

Biological Activity

4-[(1-Methoxypropan-2-yl)amino]benzamide is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores the compound's biological properties, focusing on its potential therapeutic effects, mechanisms of action, and relevant research findings.

The molecular formula for 4-[(1-Methoxypropan-2-yl)amino]benzamide is C12H17N3O, with a molecular weight of 205.28 g/mol. The structure features an amide functional group that plays a crucial role in its solubility and reactivity.

Antimicrobial and Antifungal Properties

Research indicates that 4-[(1-Methoxypropan-2-yl)amino]benzamide exhibits antimicrobial and antifungal activities. It has been investigated for its ability to inhibit specific enzymes involved in cell wall synthesis in bacteria, leading to its potential as an antimicrobial agent.

Antiviral Activity

In studies focusing on antiviral properties, derivatives of benzamide similar to 4-[(1-Methoxypropan-2-yl)amino]benzamide have shown efficacy against various viruses, including Hepatitis B virus (HBV). For instance, compounds with structural similarities demonstrated significant inhibition of HBV replication, indicating that this class of compounds could be explored further for antiviral applications .

Anticancer Activity

The compound has also been evaluated for anticancer properties. In vitro studies have shown that certain derivatives exhibit antiproliferative activity against various cancer cell lines. For example, some analogs demonstrated IC50 values in the low micromolar range against breast cancer (MCF-7) and colorectal cancer (HCT116) cell lines . The mechanism of action appears to involve the inhibition of specific receptor tyrosine kinases, which are critical in cancer cell proliferation and survival .

The biological activity of 4-[(1-Methoxypropan-2-yl)amino]benzamide can be attributed to its interaction with various biomolecules:

• Enzyme Inhibition : The compound may inhibit enzymes involved in critical metabolic pathways, including those necessary for DNA replication and repair.
• Receptor Interaction : It has been suggested that the compound could bind to specific receptors or enzymes, modulating their activity and contributing to its therapeutic effects.
• Cell Cycle Regulation : Studies indicate that certain derivatives can induce apoptosis in cancer cells by regulating proteins involved in the cell cycle, such as Cyclin D1 and p21 .

Study on Antiviral Activity

A study evaluated the anti-HBV activity of a related benzamide derivative (IMB-0523), which showed higher efficacy than standard treatments like lamivudine. The IC50 values were reported at 1.99 µM for wild-type HBV and 3.30 µM for drug-resistant strains .

Study on Anticancer Activity

Another research effort focused on a series of aminobenzamide derivatives, revealing that compounds with similar structural motifs to 4-[(1-Methoxypropan-2-yl)amino]benzamide exhibited significant cytotoxicity against multiple cancer cell lines. The most potent compounds showed IC50 values ranging from 1.2 µM to 5.3 µM across different assays .

Data Summary

Activity Type	IC50 Values	Target	Reference
Antiviral	1.99 µM	HBV (wild-type)
Antiviral	3.30 µM	HBV (drug-resistant)
Anticancer (MCF-7)	3.1 µM	Breast Cancer
Anticancer (HCT116)	5.3 µM	Colorectal Cancer

Q & A

Basic Research Questions

Q. What synthetic routes are recommended for 4-[(1-Methoxypropan-2-yl)amino]benzamide, and how can reaction conditions be optimized?

• Methodology : A multi-step approach is typically employed. Begin with the coupling of 4-aminobenzoic acid derivatives with 1-methoxypropan-2-amine under peptide-coupling conditions (e.g., HBTU/NEt3 in CH3CN) . Optimization involves solvent selection (DCM or acetonitrile), temperature control (reflux vs. room temperature), and catalyst screening. Post-synthesis purification via column chromatography or recrystallization is critical to isolate the benzamide product.
• Key Considerations : Monitor reaction progress using TLC or HPLC. Adjust stoichiometry of reagents to minimize side products like unreacted amines or oxidized byproducts .

Q. How can researchers characterize the structural and physicochemical properties of this compound?

• Analytical Techniques :

• NMR (1H/13C) to confirm substituent positions and stereochemistry.
• IR Spectroscopy for identifying amide C=O stretches (~1650–1700 cm⁻¹) and methoxy C-O vibrations (~1250 cm⁻¹) .
• Mass Spectrometry (HRMS) for molecular weight validation.
• Melting Point Analysis to assess purity (e.g., compare with PubChem data for analogous benzamides) .

Q. What in vitro models are suitable for preliminary biological activity screening?

• Approach : Use cancer cell lines (e.g., EMT-6 allografts) for cytotoxicity assays or enzyme inhibition studies (e.g., HDAC or kinase targets) . Dose-response curves (0.1–100 µM) and controls (e.g., DMSO vehicle) are essential.
• Data Interpretation : Compare IC50 values with structurally related compounds to infer structure-activity relationships (SAR) .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data across studies?

• Case Study : Discrepancies in tumor uptake or receptor binding may arise from variations in substituent positioning (e.g., methoxy vs. hydroxyl groups) or stereochemistry. For example, fluorine-18 labeled benzamide analogs showed tumor uptake differences due to electronic effects of substituents like iodine or methoxy groups .
• Resolution : Perform comparative SAR studies using analogs with systematic substituent modifications. Validate using orthogonal assays (e.g., PET imaging vs. in vitro binding assays) .

Q. What computational strategies can predict the compound’s interaction with biological targets?

• Methods :

• Molecular Docking (AutoDock Vina, Schrödinger) to model binding with receptors like sigma-2 or HDACs .
• DFT Calculations to estimate electronic properties (e.g., HOMO-LUMO gaps) influencing reactivity .
• MD Simulations to assess stability of ligand-receptor complexes over time .
  • Validation : Cross-reference computational results with experimental binding affinity data (e.g., Ki values from radiolabeled assays) .

Q. How can reaction yields be improved for large-scale synthesis without compromising purity?

• Optimization Strategies :

• Use flow chemistry to enhance mixing and heat transfer .
• Screen catalysts (e.g., Pd/C for hydrogenation) to reduce side reactions.
• Employ green solvents (e.g., ethanol/water mixtures) to simplify purification .
  • Quality Control : Implement in-line PAT (Process Analytical Technology) tools like FTIR for real-time monitoring .

Q. What advanced analytical techniques are critical for studying metabolic stability?

• Tools :

• LC-MS/MS to identify metabolites in hepatic microsomal assays.
• Radiolabeling (e.g., 14C or 3H isotopes) for tracking metabolic pathways .
• Cryo-EM to visualize metabolite-enzyme interactions at atomic resolution .